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Compound of Interest

Compound Name: 4-Chlorophenyl chloroformate

Cat. No.: B1360281 Get Quote

Essential Safety and Handling Guide for 4-
Chlorophenyl Chloroformate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for

handling 4-Chlorophenyl chloroformate. Adherence to these guidelines is essential to ensure

personal safety and mitigate risks in the laboratory environment.

Understanding the Hazard
4-Chlorophenyl chloroformate is a toxic and corrosive chemical that poses significant health

risks upon exposure.[1][2][3] It can cause severe skin burns, and eye damage, and is toxic if

swallowed, inhaled, or in contact with skin.[1][2][3][4] It is also a lachrymator, meaning it can

cause tearing.[3]

Hazard Classifications:[2][4]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)
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Skin Corrosion (Category 1B)

Serious Eye Damage (Category 1)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 4-Chlorophenyl chloroformate.

PPE Category Specification Rationale

Hand Protection

Chemical resistant gloves

(e.g., Viton® or Polyvinyl

Alcohol). Double gloving is

recommended.[5][6]

To prevent skin contact and

absorption. Nitrile gloves offer

limited protection and should

be avoided for prolonged

contact.[5]

Eye & Face Protection

Chemical splash goggles and

a face shield are mandatory.[4]

[6]

To protect eyes and face from

splashes and corrosive vapors.

[5][6]

Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter is required when handling

outside of a fume hood.[4]

To prevent inhalation of toxic

and corrosive vapors.[3]

Body Protection

A chemical-resistant lab coat

must be worn. For larger

quantities or tasks with a high

splash risk, chemical-resistant

coveralls are necessary.[5][6]

To protect the body from skin

contact with the chemical.

Footwear
Closed-toe, chemical-resistant

shoes are required.

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure
All handling of 4-Chlorophenyl chloroformate must be conducted within a certified chemical

fume hood.
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Preparation:

Area Inspection: Ensure the chemical fume hood is functioning correctly and the work area is

clean and free of incompatible materials.

Gather Materials: Assemble all necessary equipment, including the chemical container,

reaction vessels, and spill cleanup materials, inside the fume hood.

Don PPE: Put on all required personal protective equipment as detailed in the table above

before handling the chemical.

Handling:

Container Inspection: Carefully inspect the container for any signs of damage or leaks before

opening.

Dispensing: Open the container slowly to release any pressure. Use only spark-free tools

and explosion-proof equipment.[1] Dispense the required amount of the chemical carefully,

avoiding splashes and the generation of aerosols.

Reaction Setup: If used in a reaction, add it to the reaction vessel slowly and in a controlled

manner.

Container Sealing: Tightly close the container immediately after use and store it in a

designated, well-ventilated, and locked-up area.[1][3] Recommended storage is at 2-8°C.[4]

Post-Handling:

Decontamination: Thoroughly decontaminate all equipment used with an appropriate

neutralizing agent and then wash with soap and water.

Waste Segregation: Segregate all waste materials as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hygiene: Wash hands and face thoroughly with soap and water after handling the chemical.

[3]
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Emergency Procedures
Spill:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Increase ventilation to the area.

Contain: For small spills, cover with a dry, non-combustible absorbent material like sand or

earth.[1][7] DO NOT use water.[1][7]

Collect: Use clean, non-sparking tools to collect the absorbed material into a labeled, loosely

covered plastic container for disposal.[1][7]

Decontaminate: Decontaminate the spill area thoroughly.

Exposure:

Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes

while removing contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1] Seek

immediate medical attention.

Ingestion: DO NOT induce vomiting. Rinse mouth with water.[3] Seek immediate medical

attention.

Disposal Plan
All waste containing 4-Chlorophenyl chloroformate must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:
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Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a

designated and clearly labeled hazardous waste container.

Storage: Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Labeling: Ensure the waste container is properly labeled with the chemical name and

associated hazards.

Disposal Request: Arrange for pickup and disposal by an authorized hazardous waste

disposal company.[1][3]

Quantitative Data
Property Value Reference

CAS Number 7693-45-0 [4]

Molecular Formula C7H4Cl2O2 [2]

Molecular Weight 191.01 g/mol [2][4]

Appearance Liquid [4]

Boiling Point 100-102 °C/12 mmHg [4]

Density 1.365 g/mL at 25 °C [4]

Flash Point 103 °C (217.4 °F) - closed cup [4]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 4-Chlorophenyl
chloroformate.
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Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

1. Prepare Work Area
(Fume Hood)

2. Gather Materials

3. Don Full PPE

4. Handle Chemical
(Dispense/React)

5. Secure & Store Chemical

6. Decontaminate Equipment

7. Segregate Waste

8. Doff PPE

9. Personal Hygiene

10. Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Chlorophenyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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